ethyl 2-[(1-acetyl-1H-indol-3-yl)amino]benzoate

• IUPAC Name: ethyl 2-[(1-acetylindol-3-yl)amino]benzoate
• InChI: InChI=1S/C19H18N2O3/c1-3-24-19(23)15-9-4-6-10-16(15)20-17-12-21(13(2)22)18-11-7-5-8-14(17)18/h4-12,20H,3H2,1-2H3
• InChI Key: SYRQXXIWUCYMTK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC2=CN(C3=CC=CC=C32)C(=O)C
• Molecular Formula: C19H18N2O3
• DSSTOX Substance ID: DTXSID70358146
• Molecular Weight: 322.4 g/mol
• CAS RN: 6091-49-2

Description

Ethyl 2-[(1-acetyl-1H-indol-3-yl)amino]benzoate, also known as EAI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. EAI is a synthetic compound that has been developed as a selective inhibitor of the tyrosine kinase activity of epidermal growth factor receptor (EGFR) and erbB2, which are proteins that play a critical role in the growth and proliferation of cancer cells.

Mechanism of Action

Ethyl 2-[(1-acetyl-1H-indol-3-yl)amino]benzoate works by binding to the ATP-binding site of EGFR and erbB2, which prevents the activation of these proteins. This, in turn, inhibits the downstream signaling pathways that are involved in cell growth and proliferation. This compound has been shown to be a selective inhibitor of EGFR and erbB2, which means that it does not affect other tyrosine kinases.
Biochemical and Physiological Effects:
This compound has been shown to have a significant impact on cancer cells. In vitro studies have demonstrated that this compound induces apoptosis in cancer cells, which suggests that it has potential as a cancer therapeutic agent. This compound has also been shown to inhibit the growth and proliferation of cancer cells in vivo, which further supports its potential as a cancer therapy. However, this compound has not been extensively studied in humans, and its safety and efficacy in humans are not yet known.

Advantages and Limitations for Lab Experiments

One of the advantages of ethyl 2-[(1-acetyl-1H-indol-3-yl)amino]benzoate is its selectivity for EGFR and erbB2. This makes it a valuable tool for studying the role of these proteins in cancer cells. This compound is also relatively easy to synthesize, which makes it accessible for researchers. However, one of the limitations of this compound is that it has not been extensively studied in humans, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on ethyl 2-[(1-acetyl-1H-indol-3-yl)amino]benzoate. One potential direction is to study the efficacy of this compound in combination with other drugs for cancer therapy. Another potential direction is to study the safety and efficacy of this compound in humans. Additionally, further research is needed to understand the mechanism of action of this compound and to identify potential off-target effects. Overall, this compound has significant potential as a tool for cancer research and as a potential cancer therapeutic agent, but further research is needed to fully understand its potential.

Synthesis Methods

Ethyl 2-[(1-acetyl-1H-indol-3-yl)amino]benzoate is synthesized through a multi-step process that involves the condensation of 2-aminobenzoic acid with 1-acetylindole in the presence of a coupling reagent, followed by the reaction with ethyl chloroformate. The final product is obtained after purification through recrystallization.

Scientific Research Applications

Ethyl 2-[(1-acetyl-1H-indol-3-yl)amino]benzoate has been extensively studied for its potential use in cancer research. EGFR and erbB2 are overexpressed in many types of cancer, including breast, lung, and colon cancer. Therefore, the inhibition of these proteins has been identified as a potential target for cancer therapy. This compound has been found to be a potent inhibitor of EGFR and erbB2, and it has been shown to induce apoptosis (programmed cell death) in cancer cells. This compound has also been studied for its potential use in combination with other drugs to enhance their efficacy.